Cas no 118214-59-8 (2-Anthracenecarboxylicacid, 3-ethyl-9,10-dihydro-1-hydroxy-6,8-dimethoxy-9,10-dioxo-)

• Product Name: 2-Anthracenecarboxylicacid, 3-ethyl-9,10-dihydro-1-hydroxy-6,8-dimethoxy-9,10-dioxo-
• CAS No: 118214-59-8
• Molecular Formula: C₁₉H₁₆O₇
• Molecular Weight: 356.32614
• CID: 154086
• PubChem ID: 11824434

2-Anthracenecarboxylicacid, 3-ethyl-9,10-dihydro-1-hydroxy-6,8-dimethoxy-9,10-dioxo- Properties

Names and Identifiers

• 2-Anthracenecarboxylicacid, 3-ethyl-9,10-dihydro-1-hydroxy-6,8-dimethoxy-9,10-dioxo-
• Austrocorticinicacid
• 3-ethyl-1-hydroxy-6,8-dimethoxy-9,10-dioxoanthracene-2-carboxylic acid
• 118214-59-8
• DTXSID20473898
• SCHEMBL16226879

• InChIKey： ONXOCWXYHAUVJJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H16O7/c1-4-8-5-10-15(17(21)13(8)19(23)24)18(22)14-11(16(10)20)6-9(25-2)7-12(14)26-3/h5-7,21H,4H2,1-3H3,(H,23,24)
• SMILES： C(C1=CC2=C(C(=O)C3C(C2=O)=CC(OC)=CC=3OC)C(O)=C1C(O)=O)C

Computed Properties

• Exact Mass: 356.08960285g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 4
• Monoisotopic Mass: 356.08960285g/mol
• Heavy Atom Count: 26
• Complexity: 588
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids and derivatives Anthracenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenecarboxylic acids